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Compound of Interest

Compound Name: Franol
CAS No.: 8058-86-4
Cat. No.: B1260259
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
Franol in a laboratory setting. Franol is a combination pharmaceutical containing Theophylline
and Ephedrine.[1][2][3][4] Adherence to these procedures is critical to ensure the safety of
laboratory personnel, prevent environmental contamination, and maintain regulatory
compliance.

Regulatory Overview

The disposal of Franol is governed by regulations from both the Environmental Protection
Agency (EPA) and the Drug Enforcement Administration (DEA).

« Theophylline: While not specifically listed as a hazardous waste under the Resource
Conservation and Recovery Act (RCRA), proper disposal through a licensed waste
management vendor is recommended.[2][5]

o Ephedrine: This is a DEA List | chemical, and as such, its disposal is subject to stringent DEA
regulations to prevent diversion.[6][7]
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Improper disposal of pharmaceutical waste can lead to significant legal and environmental
consequences.[8] Therefore, a conservative approach that addresses both the chemical and
controlled substance nature of Franol is mandatory.

Chemical and Hazard Data

A clear understanding of Franol's components is essential for safe handling and disposal.

Component Chemical Formula Key Hazards Regulatory Status

. o Non-listed chemical
Theophylline C7HsN4O:2 Toxic if swallowed.
waste.

Ephedrine HCI C10H1sNO - HCI Harmful if swallowed. DEA List | Chemical.

Standard Operating Procedure for Franol Disposal

This step-by-step protocol outlines the required procedures for the collection, storage, and
disposal of Franol waste in a laboratory environment.

3.1. Waste Segregation and Collection

o Designated Waste Container: Establish a dedicated, properly labeled hazardous waste
container for Franol waste. This container must be:

o Clearly labeled as "Hazardous Waste - Franol" and include the full chemical names of the
active ingredients.

o Made of a material compatible with the chemicals.
o Kept securely closed when not in use.

e Segregation: Do not mix Franol waste with other waste streams, particularly non-hazardous
waste.[9][10]

o Collection: Collect all unused, expired, or contaminated Franol, including pure substances,
solutions, and contaminated labware (e.g., vials, pipettes, gloves) in the designated
container.
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3.2. On-site Storage

o Storage Location: Store the Franol waste container in a designated satellite accumulation
area within the laboratory.[11]

o Security: Due to the presence of a DEA-controlled substance, the storage area must be
secure to prevent unauthorized access and diversion.

e Record Keeping: Maintain a detailed log of all Franol waste added to the container, including
the date, quantity, and the name of the individual disposing of the waste.

3.3. Final Disposal

e Engage a Licensed Vendor: The disposal of Franol waste must be handled by a licensed
hazardous waste disposal company that is also registered with the DEA to handle controlled
substances (often referred to as a "reverse distributor").[4][5][12]

o DEA Form 41: The disposal of the ephedrine component requires the completion of DEA
Form 41, which documents the destruction of controlled substances.[2][3][5][13] This form
must be filled out accurately and witnessed as per DEA regulations.

o Transportation and Destruction: The licensed vendor will transport the waste to a permitted
facility for destruction, typically via high-temperature incineration.[1][14][15]

 Certificate of Destruction: Obtain and retain a Certificate of Destruction from the vendor as
proof of proper disposal.[3] This documentation is crucial for regulatory compliance and
audits.

Experimental Protocols Cited

The procedures outlined in this document are based on a synthesis of regulatory guidelines
and best practices for laboratory chemical waste management. No specific experimental results
are cited; rather, the protocol represents a standard operational procedure.

Visual Workflow for Franol Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Franol waste.
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Caption: Franol Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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